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Compound of Interest

Compound Name: Finafloxacin

Cat. No.: B1662518

Introduction

Finafloxacin is a novel 8-cyano-substituted fluoroquinolone antibacterial agent with a unique
characteristic: its activity is significantly enhanced under acidic conditions.[1][2] This property
makes it a promising candidate for treating infections in acidic environments, such as urinary
tract infections and infections within phagocytic cells.[1][3] Unlike other fluoroquinolones, such
as ciprofloxacin and levofloxacin, which tend to lose efficacy at lower pH, finafloxacin's
potency increases, with optimal activity observed between pH 5.0 and 6.0.[2][4] This document
provides detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of
finafloxacin at various pH levels, enabling researchers to accurately assess its antimicrobial
activity under conditions that mimic specific infectious milieus.

Data Presentation

The following tables summarize the MICs of finafloxacin against various bacterial species at
different pH values, as determined by broth microdilution and agar dilution methods. These
data illustrate the pH-dependent activity of finafloxacin.

Table 1: Finafloxacin MICs (ug/mL) at Acidic vs. Neutral pH for Various Bacterial Species

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1662518?utm_src=pdf-interest
https://www.benchchem.com/product/b1662518?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21596526/
https://journals.asm.org/doi/10.1128/AAC.00833-10
https://pubmed.ncbi.nlm.nih.gov/21596526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5890739/
https://www.benchchem.com/product/b1662518?utm_src=pdf-body
https://journals.asm.org/doi/10.1128/AAC.00833-10
https://www.researchgate.net/publication/51253565_In_Vitro_Spectrum_of_Activity_of_Finafloxacin_a_Novel_pH-Activated_Fluoroquinolone_under_Standard_and_Acidic_Conditions
https://www.benchchem.com/product/b1662518?utm_src=pdf-body
https://www.benchchem.com/product/b1662518?utm_src=pdf-body
https://www.benchchem.com/product/b1662518?utm_src=pdf-body
https://www.benchchem.com/product/b1662518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Fold Change in MIC

Organism pH 5.8 pH 7.2
(pH 7.2 vs. 5.8)
Escherichia coli ATCC 4 to 8-fold lower at
0.015-0.06 0.12-0.25 o
25922 acidic pH
Staphylococcus 4 to 8-fold lower at
0.008 - 0.03 0.06 - 0.12 o
aureus ATCC 29213 acidic pH
Pseudomonas
. 2 to 4-fold lower at
aeruginosa ATCC 0.25-1 1-4 o
acidic pH
27853
Klebsiella 4 to 8-fold lower at
] 0.015-0.06 0.12-0.5 o
pneumoniae acidic pH
Enterococcus faecalis 4 to 8-fold lower at
0.06 - 0.25 05-2 o
ATCC 29212 acidic pH

Data compiled from multiple studies.[2][4][5]

Table 2: Comparative MICs (pug/mL) of Finafloxacin and Ciprofloxacin at Different pH Values

Organism Antibiotic pH 5.8 pH 7.2
Escherichia coli Finafloxacin 0.03 0.25
Ciprofloxacin 0.12 0.03
Staphylococcus ] ]

Finafloxacin 0.015 0.12
aureus
Ciprofloxacin 0.5 0.25

This table demonstrates the contrasting effect of acidic pH on finafloxacin and ciprofloxacin.[1]

[6]

Experimental Protocols
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The following protocols are based on the Clinical and Laboratory Standards Institute (CLSI)
guidelines for broth microdilution and agar dilution methods.[7][8]

Protocol 1: Broth Microdilution MIC Assay at Different
pH Levels

This method determines the MIC in a liquid medium and is suitable for a wide range of bacteria.

El

Materials:

Finafloxacin powder
o Cation-adjusted Mueller-Hinton Broth (CAMHB)[5]
o Sterile 96-well microtiter plates

o Bacterial strains (including quality control strains like E. coli ATCC 25922, S. aureus ATCC
29213, and P. aeruginosa ATCC 27853)[10]

o Sterile saline (0.85% NacCl)

e 0.5 McFarland turbidity standard

» Sterile water

e Hydrochloric acid (HCI) for pH adjustment[7]
e pH meter

e Spectrophotometer

 Incubator

Procedure:

e Preparation of pH-Adjusted Media:
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o Prepare CAMHB according to the manufacturer's instructions.
o Divide the broth into aliquots for each desired pH level (e.g., pH 5.8, 6.5, 7.2).

o Adjust the pH of each aliquot using sterile HCI.[7] Monitor the pH carefully with a
calibrated pH meter.

o Sterilize the pH-adjusted media by autoclaving. Verify the pH again after sterilization and
cooling.

o Preparation of Finafloxacin Stock Solution:

o Prepare a stock solution of finafloxacin in a suitable solvent (e.g., sterile water) at a
concentration of 1280 pg/mL.

e Preparation of Microtiter Plates:

o Perform serial two-fold dilutions of the finafloxacin stock solution in the pH-adjusted
CAMHB in the 96-well plates to achieve the desired final concentration range (e.g., 0.008
to 128 pg/mL).

o Include a growth control well (no antibiotic) and a sterility control well (no bacteria) for
each pH.

e Inoculum Preparation:
o From a fresh (18-24 hours) culture plate, select several colonies of the test organism.

o Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard
(approximately 1.5 x 108 CFU/mL).

o Dilute this suspension in the appropriate pH-adjusted CAMHB to achieve a final inoculum
density of approximately 5 x 10> CFU/mL in each well of the microtiter plate.[11]

e |noculation and Incubation:

o Inoculate each well (except the sterility control) with the prepared bacterial suspension.
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o Incubate the plates at 35°C + 2°C for 16-20 hours in ambient air.

o MIC Determination:

o The MIC is the lowest concentration of finafloxacin that completely inhibits visible growth
of the organism.[9]

Protocol 2: Agar Dilution MIC Assay at Different pH
Levels

This method is useful for testing multiple isolates simultaneously.

Materials:

Finafloxacin powder

e Mueller-Hinton Agar (MHA)

e Bacterial strains

o Materials for inoculum preparation as in Protocol 1

e Inoculum replicating apparatus

 Sterile petri dishes

e Hydrochloric acid (HCI) for pH adjustment

Procedure:

o Preparation of pH-Adjusted Agar Plates:

o

Prepare MHA according to the manufacturer's instructions.

o

Adjust the pH of the molten agar using sterile HCI before autoclaving.[7]

[¢]

Incorporate serial two-fold dilutions of finafloxacin into the molten, pH-adjusted MHA.

[¢]

Pour the agar into sterile petri dishes and allow them to solidify.
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o Include a growth control plate (no antibiotic) for each pH.

e Inoculum Preparation:

o Prepare the bacterial inoculum as described in Protocol 1, adjusting the final concentration
to approximately 1 x 107 CFU/mL.

¢ Inoculation and Incubation:

o Spot-inoculate the prepared agar plates with the bacterial suspensions using an inoculum
replicating apparatus.

o Allow the inocula to dry, then invert the plates and incubate at 35°C + 2°C for 16-20 hours.
e MIC Determination:

o The MIC is the lowest concentration of finafloxacin at which there is no growth, a faint
haze, or a single colony.

Visualizations
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Caption: Workflow for determining Finafloxacin MIC at different pH levels.
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Caption: Conceptual relationship between pH and fluoroquinolone activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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